Cas no 20948-06-5 (1,3-Propanediamine, N-(2-pyridinylmethyl)-)

• Product name: 1,3-Propanediamine, N-(2-pyridinylmethyl)-
• CAS No: 20948-06-5
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 1396926
• PubChem ID: 20192839

1,3-Propanediamine, N-(2-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N-(2-pyridinylmethyl)-
• N'-(pyridin-2-ylmethyl)propane-1,3-diamine
• 1,3-Propanediamine, N1-(2-pyridinylmethyl)-
• SCHEMBL7166818
• DTXSID10603384
• N-(2-pyridylmethyl)trimethylenediamine
• n-(2-pyridylmethyl)propane-1,3-diamine
• N1-(pyridin-2-ylmethyl)propane-1,3-diamine
• (3-aminopropyl)[(pyridin-2-yl)methyl]amine
• 20948-06-5
• 3-AMino-propyl-(pyridyl-(2)-Methyl)-aMin
• N~1~-[(Pyridin-2-yl)methyl]propane-1,3-diamine
• pyridine, 2-(aminopropylaminomethyl)-

• Inchi： InChI=1S/C9H15N3/c10-5-3-6-11-8-9-4-1-2-7-12-9/h1-2,4,7,11H,3,5-6,8,10H2
• InChI Key： YLAKXGRIFZNJJM-UHFFFAOYSA-N
• SMILES： C1=CC=NC(=C1)CNCCCN

Computed Properties

• Exact Mass: 165.12675
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9Ų
• XLogP3: -0.3

Experimental Properties

• PSA: 50.94